2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H18F3N5O2/c1-13-3-8-17(9-14(13)2)30-20-18(10-27-30)21(32)29(12-26-20)11-19(31)28-16-6-4-15(5-7-16)22(23,24)25/h3-10,12H,11H2,1-2H3,(H,28,31)
• InChI Key: UNJVGGUISBTAMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)C(F)(F)F)C
• Molecular Formula: C22H18F3N5O2
• Molecular Weight: 441.4 g/mol

Description

The compound “2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide” is a complex organic molecule. It contains a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic system consisting of a pyrazole ring fused with a pyrimidine ring. The molecule also contains a trifluoromethylphenyl group and a dimethylphenyl group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic system consisting of a pyrazole ring fused with a pyrimidine ring. This core is substituted with a dimethylphenyl group and an acetamide group bearing a trifluoromethylphenyl substituent.

Scientific Research Applications

Radioligand Development for PET Imaging

Research has explored derivatives within the pyrazolopyrimidine family for developing selective ligands for positron emission tomography (PET) imaging. For instance, the radiosynthesis of [18F]PBR111, a compound closely related to the target chemical, demonstrates its utility as a selective radioligand for imaging the translocator protein (18 kDa) with PET. This application highlights the compound's potential in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).

Antimicrobial Activity

Another area of application is in the synthesis of new heterocycles incorporating antipyrine moiety, where derivatives of pyrazolo[3,4-d]pyrimidine have shown antimicrobial activity. This includes the development of compounds with potential as antimicrobial agents against various bacterial and fungal pathogens (Bondock et al., 2008).

Antitumor Activity

Derivatives of pyrazolo[3,4-d]pyrimidine have also been synthesized and evaluated for their in vitro antitumor activity. For example, certain derivatives were tested against human breast adenocarcinoma cell lines, revealing mild to moderate antitumor activity. This suggests the compound's potential in developing new anticancer therapies (El-Morsy et al., 2017).

In Vitro Cytotoxic Activity

Further research into pyrazolo[3,4-d]pyrimidine derivatives has focused on their cytotoxic activities, with some compounds displaying significant inhibitory activity against cancer cell lines. This underscores the chemical's relevance in cancer research and the search for effective cytotoxic agents (Abdellatif et al., 2014).